Cas no 3881-14-9 (1-Octadecanaminium,N,N,N-triethyl-, bromide (1:1))

• Product Name: 1-Octadecanaminium,N,N,N-triethyl-, bromide (1:1)
• CAS No: 3881-14-9
• MF: C₂₄H₅₂BrN
• MW: 434.580387115479
• CID: 313387
• PubChem ID: 10765288
• Update Time: 2025-04-19

1-Octadecanaminium,N,N,N-triethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium,N,N,N-triethyl-, bromide (1:1)
• triethyl(octadecyl)azanium,bromide
• 3,4-diethylicosan-3-aminium bromide
• Triethyloctadecylammonium bromide
• CHEMBL149870
• N,N,N-Triethyloctadecan-1-aminium bromide
• 3881-14-9
• SCHEMBL674103
• DTXSID20959607
• NS00046766
• EINECS 223-410-3

• Inchi： 1S/C24H52N.BrH/c1-5-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(6-2,7-3)8-4;/h5-24H2,1-4H3;1H/q+1;/p-1
• InChI Key： QHTJNIWEAQKWRP-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 380.9214
• Monoisotopic Mass: 433.328313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 409.7°Cat760mmHg
• Flash Point: 199.4°C
• PSA: 22.3